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Compound of Interest

Compound Name: SMW139

Cat. No.: B15570563 Get Quote

Application Notes and Protocols for
[11C]SMW139
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the radiosynthesis and quality

control of [11C]SMW139, a positron emission tomography (PET) tracer for imaging the P2X7

receptor, a key marker of microglial activation and neuroinflammation.

P2X7 Receptor Signaling in Microglia
The P2X7 receptor is an ATP-gated ion channel primarily expressed on microglia in the central

nervous system. Its activation is a critical step in the neuroinflammatory cascade. Upon binding

of extracellular ATP, often released during cellular stress or injury, the P2X7 receptor opens,

leading to an influx of Ca²⁺ and Na⁺ ions and an efflux of K⁺ ions.[1][2][3] This ion flux triggers

downstream signaling pathways, including the activation of the NLRP3 inflammasome, which in

turn leads to the maturation and release of pro-inflammatory cytokines such as IL-1β and IL-18.

[1][4] This signaling cascade is a hallmark of microglial activation and is implicated in various

neurological disorders.[2][5]
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Figure 1: P2X7 Receptor Signaling Pathway in Microglia.
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Radiosynthesis of [11C]SMW139
The radiosynthesis of [11C]SMW139 is typically achieved through the methylation of its

corresponding desmethyl precursor using [11C]methyl iodide. The following table summarizes

key quantitative data from published studies.

Parameter Value Reference

Radiochemical Yield >15% (based on [11C]CH3I) [6]

Molar Activity 59 ± 38 GBq/µmol (at injection) [1][7]

33.0 (21.0) GBq/µmol (at

injection)

67 ± 12 GBq/µmol (at end of

synthesis)
[6]

Radiochemical Purity >98% [1][7]

>99% [6]

Synthesis Time ~30-40 minutes [6][8]

Reaction Conditions 85°C for 4 minutes [9]

Experimental Protocol: Radiosynthesis
This protocol is based on the method described by Janssen et al., with slight modifications

mentioned in subsequent studies.[1][7][9]

Materials:

Desmethyl precursor of SMW139

[11C]Methyl iodide ([11C]CH3I)

Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)

Dimethylformamide (DMF) as solvent
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Automated radiosynthesis module

HPLC system for purification

Procedure:

[11C]Methyl Iodide Production: Produce [11C]CH3I from cyclotron-produced [11C]CO2 using

standard methods (e.g., the "wet method").[6]

Reaction Setup: In a reaction vessel within the automated synthesis module, dissolve the

desmethyl precursor of SMW139 in DMF.

Radiolabeling Reaction: Bubble the gaseous [11C]CH3I through the precursor solution

containing the base (NaOH or K2CO3). Heat the reaction mixture at 85°C for 4 minutes to

facilitate the methylation.[9]

Purification: After the reaction, purify the crude product using semi-preparative HPLC to

isolate [11C]SMW139 from unreacted precursor and other impurities.

Formulation: Trap the collected HPLC fraction containing [11C]SMW139 on a C18 Sep-Pak

cartridge. Elute the tracer from the cartridge with ethanol and dilute with sterile saline for

injection to obtain the final product in a physiologically acceptable solution.

Start [11C]CO2 Production
(Cyclotron) [11C]CH3I Synthesis Radiolabeling Reaction

(Precursor + [11C]CH3I) HPLC Purification Formulation
(Sterile Solution) Quality Control End
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Figure 2: Radiosynthesis Workflow of [11C]SMW139.

Quality Control of [11C]SMW139
Comprehensive quality control is essential to ensure the safety and efficacy of the radiotracer

for human administration. The following table summarizes the key quality control specifications

for [11C]SMW139.
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Parameter Specification Method

Identity Co-elution with standard Analytical HPLC

Radiochemical Purity >98% Analytical HPLC

Radionuclidic Identity Half-life of ~20.4 min
Dose calibrator or gamma

spectrometer

Radionuclidic Purity >99.5% Gamma ray spectroscopy

pH 4.5 - 7.5 pH meter or pH strips

Residual Solvents Within USP limits Gas Chromatography (GC)

Bacterial Endotoxins < 175 EU/V
Limulus Amebocyte Lysate

(LAL) test

Sterility Sterile
Sterility testing (e.g., USP

<71>)

Experimental Protocol: Quality Control
Materials:

Analytical HPLC system with a radioactivity detector and a UV detector

Reference standard of non-radioactive SMW139

Gas chromatograph (GC)

Dose calibrator

Gamma spectrometer

LAL test kit

Sterility testing media

Procedure:
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Visual Inspection: Visually inspect the final product for any particulate matter and clarity.

pH Measurement: Determine the pH of the final product solution using a calibrated pH meter

or pH strips.

Radionuclidic Identity and Purity:

Measure the half-life of the final product using a dose calibrator to confirm the presence of

Carbon-11.

Use gamma ray spectroscopy to identify the characteristic 511 keV annihilation photons

and to ensure the absence of other gamma-emitting radionuclides.

Radiochemical Purity and Identity:

Inject a sample of the final product onto an analytical HPLC system.

Monitor the eluent with both a radioactivity detector and a UV detector.

Confirm the identity of [11C]SMW139 by comparing its retention time with that of the co-

injected non-radioactive SMW139 standard.

Calculate the radiochemical purity by determining the percentage of the total radioactivity

that corresponds to the [11C]SMW139 peak.

Residual Solvents: Analyze a sample of the final product using GC to quantify the amount of

residual solvents (e.g., ethanol, DMF) and ensure they are within the limits set by the United

States Pharmacopeia (USP).

Bacterial Endotoxins: Perform the LAL test to ensure the final product is free from pyrogens.

Sterility: Perform a sterility test according to USP <71> to confirm the absence of microbial

contamination. This is typically a retrospective test.
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Figure 3: Quality Control Workflow for [11C]SMW139.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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